Cas no 1506517-99-2 (1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid
• CAS No: 1506517-99-2
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 5578268
• Update Time: 2025-05-20

1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-[(2-chlorophenyl)methyl]-
• 1-[(2-chlorophenyl)methyl]-1h-pyrrole-3-carboxylic acid
• 1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C12H10ClNO2/c13-11-4-2-1-3-9(11)7-14-6-5-10(8-14)12(15)16/h1-6,8H,7H2,(H,15,16)
• InChI Key： JHFFBGNZLRWYJH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 405.5±25.0 °C(Predicted)
• pka: 5.01±0.10(Predicted)

Additional information on 1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid

1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid: A Comprehensive Overview

1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid is a compound with the CAS number 1506517-99-2, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrole ring with a substituted phenyl group, making it a promising candidate for various applications in drug discovery and material science.

The pyrrole ring in this compound is a key structural feature that contributes to its biological activity. Pyrrole derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of therapeutic agents. Recent studies have highlighted the potential of 1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid as a modulator of cellular signaling pathways, particularly in the context of inflammation and cancer.

One of the most exciting developments involving this compound is its role in anticancer research. Researchers have demonstrated that 1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The chlorophenyl group attached to the pyrrole ring plays a crucial role in enhancing the compound's bioactivity by improving its lipophilicity and stability.

In addition to its pharmacological applications, this compound has also been explored for its potential in material science. The pyrrole moiety is known to form stable coordination complexes with metal ions, which can be utilized in the synthesis of novel materials with unique electronic and magnetic properties. Recent studies have shown that incorporating 1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid into metal-organic frameworks (MOFs) can enhance their catalytic activity, making them suitable for industrial applications such as gas storage and catalysis.

The synthesis of 1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrole ring through cyclization reactions, followed by substitution and coupling reactions to introduce the chlorophenyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential commercial applications.

From an environmental perspective, there is growing interest in understanding the toxicological profile of 1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid. Initial toxicity studies suggest that the compound exhibits low acute toxicity, making it a safer option compared to other pyrrole derivatives. However, further studies are needed to evaluate its long-term effects on ecosystems and human health.

In conclusion, 1-[(2-chlorophenyl)methyl]-1H-pyrrole-3-carboxylic acid (CAS No: 1506517-99-2) is a versatile compound with significant potential in multiple fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industries alike. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.